Cas no 1803897-88-2 (4-Bromo-1H-benzimidazole-6-sulfonyl chloride)
4-Bromo-1H-benzimidazole-6-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1H-benzimidazole-6-sulfonyl chloride
-
- Inchi: 1S/C7H4BrClN2O2S/c8-5-1-4(14(9,12)13)2-6-7(5)11-3-10-6/h1-3H,(H,10,11)
- InChI Key: HHIUGCMSQWUQSQ-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC2=C1N=CN2)S(=O)(=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 318
- XLogP3: 2.2
- Topological Polar Surface Area: 71.2
4-Bromo-1H-benzimidazole-6-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000931-250mg |
4-Bromo-1H-benzimidazole-6-sulfonyl chloride |
1803897-88-2 | 98% | 250mg |
$702.85 | 2022-04-02 | |
| Alichem | A061000931-500mg |
4-Bromo-1H-benzimidazole-6-sulfonyl chloride |
1803897-88-2 | 98% | 500mg |
$1,162.20 | 2022-04-02 | |
| Alichem | A061000931-1g |
4-Bromo-1H-benzimidazole-6-sulfonyl chloride |
1803897-88-2 | 98% | 1g |
$1,937.51 | 2022-04-02 |
4-Bromo-1H-benzimidazole-6-sulfonyl chloride Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-Bromo-1H-benzimidazole-6-sulfonyl chloride
4-Bromo-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1803897-88-2): A Comprehensive Overview
4-Bromo-1H-benzimidazole-6-sulfonyl chloride, identified by the CAS registry number 1803897-88-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds known for their unique electronic properties and reactivity. The presence of the sulfonyl chloride group at the 6-position and a bromine substituent at the 4-position imparts specific functional characteristics, making it a valuable intermediate in synthetic chemistry.
The synthesis of 4-Bromo-1H-benzimidazole-6-sulfonyl chloride typically involves multi-step processes that include the formation of benzimidazole derivatives followed by functionalization to introduce the sulfonyl chloride group. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for its preparation, reducing production costs and enhancing purity levels. These improvements have been driven by the demand for high-quality intermediates in pharmaceutical and agrochemical industries.
In terms of applications, 4-Bromo-1H-benzimidazole-6-sulfonyl chloride has found extensive use as an electrophilic reagent in nucleophilic substitution reactions. Its sulfonyl chloride group is highly reactive, making it ideal for forming sulfonamides, sulfonates, and other sulfur-containing derivatives. These derivatives are critical components in various chemical libraries used for drug discovery and development.
Recent studies have highlighted the potential of 4-Bromo-1H-benzimidazole-6-sulfonyl chloride in materials science, particularly in the synthesis of advanced polymers and hybrid materials. Researchers have demonstrated its ability to participate in click chemistry reactions, leading to the formation of cross-linked networks with enhanced mechanical and thermal properties. Such materials hold promise for applications in electronics, aerospace, and biomedical engineering.
The bromine substituent on the benzimidazole ring also contributes to its reactivity and selectivity in certain transformations. For instance, it has been employed as a directing group in aromatic substitution reactions, facilitating precise control over regioselectivity. This property is particularly advantageous in the synthesis of complex molecules with specific stereochemical requirements.
In addition to its chemical applications, 4-Bromo-1H-benzimidazole-6-sulfonyl chloride has been explored for its potential in biological systems. Preliminary studies suggest that it may exhibit modulatory effects on key enzymes involved in metabolic pathways, making it a candidate for further investigation in drug development programs targeting metabolic disorders.
The increasing interest in green chemistry has also influenced the use of 4-Bromo-1H-benzimidazole-6-sulfonyl chloride. Scientists are now focusing on developing more sustainable methods for its synthesis and application, including the use of renewable feedstocks and catalytic processes that minimize waste generation.
In conclusion, 4-Bromo-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1803897-88-2) stands as a testament to the ongoing innovation in synthetic chemistry. Its unique properties and versatile reactivity continue to make it an essential compound across diverse scientific disciplines. As research progresses, new applications and improved synthetic strategies are expected to further enhance its utility and impact on modern chemical industries.
1803897-88-2 (4-Bromo-1H-benzimidazole-6-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)